Cas no 412050-23-8 (1-Hydroxy-3H-2-benzopyran-3-one)

• Product Name: 1-Hydroxy-3H-2-benzopyran-3-one
• CAS No: 412050-23-8
• MF: C₉H₆O₃
• MW: 162.142142772675
• CID: 2826715
• PubChem ID: 22023297
• Update Time: 2025-04-21

1-Hydroxy-3H-2-benzopyran-3-one Chemical and Physical Properties

Names and Identifiers

• 412050-23-8
• 1-Hydroxy-3H-2-benzopyran-3-one
• DTXSID70621645
• SCHEMBL1649762
• hydroxyisocoumarin
• DTXCID60572399

• Inchi： 1S/C9H6O3/c10-8-5-6-3-1-2-4-7(6)9(11)12-8/h1-5,11H
• InChI Key： WVZMJCASAQOABO-UHFFFAOYSA-N
• SMILES： O1C(C=C2C=CC=CC2=C1O)=O

Computed Properties

• Exact Mass: 162.031694049g/mol
• Monoisotopic Mass: 162.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives